5-Iodo-2-methylbenzoic acid

• IUPAC Name: 5-iodo-2-methylbenzoic acid
• InChI: InChI=1S/C8H7IO2/c1-5-2-3-6(9)4-7(5)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key: WUBHOZQZSHGUFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)I)C(=O)O
• Molecular Formula: C8H7IO2
• DSSTOX Substance ID: DTXSID40347446
• Molecular Weight: 262.04 g/mol
• CAS RN: 54811-38-0

Description

5-Iodo-2-methylbenzoic acid is a chemical compound with the molecular formula C8H7IO2. It appears as a colorless liquid and has a molecular weight of 262.05.

Synthesis Analysis

The synthesis of 5-Iodo-2-methylbenzoic acid involves the iodination of 2-methylbenzoic acid. This process includes a reaction step where 2-methylbenzoic acid is iodinated in the presence of a microporous compound, iodine, an oxidizing agent, and acetic anhydride. The purification step includes sublimation, distillation, crystallization, or a combination of two or more of these.

Molecular Structure Analysis

The IUPAC name for 5-Iodo-2-methylbenzoic acid is 5-iodo-2-methylbenzoic acid. The InChI representation is InChI=1S/C8H7IO2/c1-5-2-3-6 (9)4-7 (5)8 (10)11/h2-4H,1H3, (H,10,11). The Canonical SMILES representation is CC1=C (C=C (C=C1)I)C (=O)O.

Chemical Reactions Analysis

In the synthesis process, 2-methylbenzoic acid undergoes a reaction with iodine and periodic acid in the presence of an acid catalyst to produce a mono-iodated methylbenzoic acid compound.

Physical And Chemical Properties Analysis

5-Iodo-2-methylbenzoic acid has a molecular weight of 262.04 g/mol. It has a melting point of 176-179°C. It is soluble in hot acetic acid. The XLogP3-AA is 2.5. It has one hydrogen bond donor count and two hydrogen bond acceptor counts.

Scientific Research Applications

Synthesis of Functional Chemicals

5-Iodo-2-methylbenzoic acid: . Its iodine moiety is a reactive site that can undergo further chemical transformations, enabling the creation of a wide range of medicinal compounds.

Organic Building Blocks

This compound serves as an organic building block in synthetic chemistry. .

Analytical Reagents

Due to its distinct chemical properties, 5-Iodo-2-methylbenzoic acid can be used as an analytical reagent. .

Agricultural Chemicals

The iodine component of 5-Iodo-2-methylbenzoic acid makes it a candidate for the synthesis of agricultural chemicals. .

Catalyst Life Extension

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Material Science

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High-Yield Synthesis Processes

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Mechanism of Action

Action Environment

The action, efficacy, and stability of 5-Iodo-2-methylbenzoic acid can be influenced by various environmental factors . These could include the pH and composition of the solution it’s in, the presence of other compounds, and the temperature. For example, like many organic compounds, it may be more stable in a cool, dry, and dark environment. Its efficacy could be influenced by factors such as the concentration of the compound and the presence of other substances that could interact with it.

Safety and Hazards

5-Iodo-2-methylbenzoic acid is harmful by inhalation, in contact with skin, and if swallowed. It is recommended to avoid breathing dust and contact with skin and eyes. Protective clothing, gloves, safety glasses, and a dust respirator should be worn.

Future Directions

The future directions for 5-Iodo-2-methylbenzoic acid could involve optimizing the synthesis process. The current process includes a reaction step of iodinating 2-methylbenzoic acid in the presence of a microporous compound, iodine, an oxidizing agent, and acetic anhydride, and a purification step including sublimation, distillation, crystallization, or a combination of two or more of these. Improvements could be made in these steps to increase yield and purity.

Relevant Papers Relevant papers related to 5-Iodo-2-methylbenzoic acid can be found in various sources. These papers provide more detailed information about the properties, synthesis, and applications of 5-Iodo-2-methylbenzoic acid.

Synthesis routes and methods

Procedure details

Acetic anhydride serving as a dehydrating agent is used in an amount of 0.01 to 2 parts by weight on the basis of 1 part by weight of 2-methylbenzoic acid serving as a starting material, preferably 0.1 to 1.5 parts by weight. Through controlling the amount of acetic anhydride so as to fall within the above ranges, a sufficient reaction-promoting effect can be attained, whereby conversion of 2-methylbenzoic acid serving as a starting material and that of iodine can be enhanced. Thus, 5-iodo-2-methylbenzoic acid can be produced at low cost without increasing load of separation/recovery during the purification step. Notably, in the case in which iodine, iodic acid, periodic acid, or a similar species is dissolved or suspended in water, and the solution or suspension is placed in a reactor, acetic anhydride must be added in an amount in excess of the above amount in order to remove water forming the solution or suspension.

Q & A

Q1: What is the significance of 5-Iodo-2-methylbenzoic acid in organic synthesis?

A1: 5-Iodo-2-methylbenzoic acid is a valuable building block in organic synthesis, particularly for constructing complex molecules like heterocycles. For example, it serves as a key starting material in the synthesis of 2-(4-fluorophenyl)-5-(5-iodo-2-methylbenzyl)thiophene, a potential anticancer agent. [] This highlights its utility in developing new pharmaceutical compounds.

Q2: What are the advantages of the reported methods for synthesizing 5-Iodo-2-methylbenzoic acid?

A2: Recent research describes efficient methods for producing 5-Iodo-2-methylbenzoic acid using porous materials with controlled pore sizes. [, ] These methods offer several advantages:

• High selectivity: The use of porous materials enhances the selectivity of iodine introduction into the substrate. []
• Industrial scalability: These methods avoid expensive metals and reagents, making them suitable for large-scale production. [, ]
• High purity: The processes yield 5-Iodo-2-methylbenzoic acid with high purity, a crucial factor for pharmaceutical applications. [, ]

Q3: What analytical techniques are commonly employed for characterizing 5-Iodo-2-methylbenzoic acid?

A3: Characterization of 5-Iodo-2-methylbenzoic acid typically involves techniques like Infrared Spectroscopy (IR), 1H Nuclear Magnetic Resonance (1H NMR), and single crystal X-ray crystallography. [] These techniques provide information about the compound's functional groups, proton environments, and three-dimensional structure, respectively.